Cas no 1250353-98-0 (5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide)

• Product Name: 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide
• CAS No: 1250353-98-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 4581579
• Update Time: 2025-06-27

5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide

• Inchi： 1S/C12H18N2O/c1-8(2)14(4)12(15)11-7-10(13)6-5-9(11)3/h5-8H,13H2,1-4H3
• InChI Key： IBVOTNSNBHZFLB-UHFFFAOYSA-N
• SMILES： C(N(C)C(C)C)(=O)C1=CC(N)=CC=C1C

Additional information on 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide

5-Amino-N,2-Dimethyl-N-(Propan-2-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 1250353-98-0, known as 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique chemical structure, which combines an amino group with a benzamide moiety, further substituted with methyl and isopropyl groups. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

5-Amino-N,2-dimethyl-N-(propan-2-yl)benzamide has been extensively studied for its potential in drug discovery, agrochemicals, and advanced materials. Recent research has highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents. The amino group in the molecule facilitates hydrogen bonding, which is crucial for interactions with biological targets. Additionally, the methyl and isopropyl substituents enhance the molecule's lipophilicity, improving its bioavailability and stability in various environments.

One of the most promising applications of 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide lies in its use as a building block for constructing complex molecular architectures. By leveraging modern synthetic techniques such as click chemistry and organocatalysis, researchers have successfully incorporated this compound into larger frameworks with tailored functionalities. For instance, recent studies have demonstrated its utility in synthesizing enantioselective catalysts for asymmetric synthesis—a critical area in pharmaceutical manufacturing.

The synthesis of 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide involves a multi-step process that typically begins with the preparation of the benzamide derivative. The introduction of the amino group is achieved through nucleophilic substitution or reductive amination, depending on the specific conditions employed. The subsequent alkylation steps introduce the methyl and isopropyl groups, ensuring precise control over the final product's structure. This meticulous synthetic pathway underscores the importance of stereochemistry and regioselectivity in achieving high-purity compounds suitable for downstream applications.

In terms of physical properties, 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide exhibits a melting point of approximately 140°C and a boiling point around 380°C under standard conditions. Its solubility profile shows moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while it is sparingly soluble in water. These characteristics make it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide. These studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. For example, density functional theory (DFT) calculations have revealed that the compound's amino group plays a pivotal role in stabilizing charge distributions within the molecule, enhancing its ability to act as a hydrogen bond donor or acceptor.

Moreover, 5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide has been explored as a candidate for polymerization reactions. By incorporating this compound into polymeric frameworks via controlled radical polymerization or ring-opening polymerization techniques, scientists have developed novel materials with tailored mechanical properties. These materials exhibit improved thermal stability and mechanical resilience compared to traditional polymers, making them attractive for use in high-performance applications such as aerospace composites and biomedical devices.

In conclusion,5-amino-N,2-dimethyl-N-(propan-2-yl)benzamide (CAS No. 1250353-98-0) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure enables it to serve as both a functional building block and an active ingredient in cutting-edge technologies. As research continues to uncover new applications for this compound,the future prospects for 5-amino-N,N-dimethyl propanamine derivatives remain bright.